Methyl 2-amino-3,6-dichlorobenzoate

• IUPAC Name: methyl 2-amino-3,6-dichlorobenzoate
• InChI: InChI=1S/C8H7Cl2NO2/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3H,11H2,1H3
• InChI Key: FAASGTKBZHSTPA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1N)Cl)Cl
• Molecular Formula: C8H7Cl2NO2
• Molecular Weight: 220.05 g/mol

Description

Methyl 2-amino-3,6-dichlorobenzoate is a useful research compound. Its molecular formula is C8H7Cl2NO2 and its molecular weight is 220.05 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Herbicide Development : Derivatives of methyl 2-amino-3,6-dichlorobenzoate have been investigated for their potential as herbicides. For instance, reactions of methyl dichlorobenzoates with sulfur-centered nucleophiles through SRN1 mechanism in liquid ammonia have shown potential for producing less toxic herbicides to the environment (Uranga et al., 2012).

• Phytotoxic Action : Studies on 2-amino-3,5-dichlorobenzoic acid derivatives, closely related to methyl 2-amino-3,6-dichlorobenzoate, have shown selective phytotoxic activity, indicating their potential in weed control (Baruffini & Borgna, 1978).

• Crystal Structure Analysis : Research has also been conducted on the crystal structure of hydration products of related compounds, which contributes to the understanding of molecular interactions and properties in solid-state chemistry (Waddell et al., 2011).

• Anti-Inflammatory Activity : New compounds synthesized from methyl 2-amino-4-Chlorobenzoate have shown promising anti-inflammatory activity, which could have implications in pharmaceutical development (Osarodion, 2020).

• Herbicidal Activity and Light Effects : The herbicidal activity of certain derivatives, including effects of light on their efficacy, has been examined, providing insights into the practical applications of these compounds in agriculture (Isensee et al., 1969).

• Metabolism in Animals : The metabolism of herbicides like Banvel-D (related to methyl 2-amino-3,6-dichlorobenzoate) in animals like dairy cows has been studied, which is crucial for understanding environmental and health impacts (St. John & Lisk, 1969).

• Chemical Behavior Analysis : Research on the chemical behavior of related compounds contributes to a deeper understanding of organic chemistry and potential applications (Ohkata et al., 1985).